2,4-dichloro-N-quinolin-5-ylbenzamide

• Molecular Formula: C16H10Cl2N2O
• Molecular Weight: 317.2 g/mol
• IUPAC Name: 2,4-dichloro-N-quinolin-5-ylbenzamide
• InChI: InChI=1S/C16H10Cl2N2O/c17-10-6-7-11(13(18)9-10)16(21)20-15-5-1-4-14-12(15)3-2-8-19-14/h1-9H,(H,20,21)
• InChI Key: NHFZZHGUVCBVSH-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=CC=N2)C(=C1)NC(=O)C3=C(C=C(C=C3)Cl)Cl

Description

2,4-dichloro-N-quinolin-5-ylbenzamide, also known as DCQ, is a chemical compound that has gained attention in the scientific community due to its potential use in cancer research. It is a small molecule inhibitor that can target specific enzymes involved in cancer cell growth and proliferation.

Mechanism of Action

2,4-dichloro-N-quinolin-5-ylbenzamide inhibits PARP-1 by binding to its catalytic domain and preventing its activity. PARP-1 is an enzyme that is involved in the repair of DNA damage through the process of base excision repair (BER). When DNA is damaged, PARP-1 is activated and binds to the damaged site, leading to the recruitment of other proteins involved in BER. 2,4-dichloro-N-quinolin-5-ylbenzamide prevents this process by binding to the catalytic domain of PARP-1 and preventing its activity, leading to the accumulation of DNA damage and ultimately, cancer cell death.
Biochemical and Physiological Effects
2,4-dichloro-N-quinolin-5-ylbenzamide has been shown to have a selective cytotoxic effect on cancer cells, while sparing normal cells. This is due to the overexpression of PARP-1 in cancer cells, making them more susceptible to 2,4-dichloro-N-quinolin-5-ylbenzamide-induced cell death. 2,4-dichloro-N-quinolin-5-ylbenzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells, further highlighting its potential as a cancer therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of 2,4-dichloro-N-quinolin-5-ylbenzamide is its ability to selectively target cancer cells, while sparing normal cells. This makes it a promising candidate for cancer therapy. However, one of the limitations of 2,4-dichloro-N-quinolin-5-ylbenzamide is its low solubility in water, which can make it difficult to administer in vivo. Additionally, more research is needed to determine the optimal dosage and treatment regimen for 2,4-dichloro-N-quinolin-5-ylbenzamide.

Future Directions

There are several future directions for 2,4-dichloro-N-quinolin-5-ylbenzamide research. One potential direction is the development of 2,4-dichloro-N-quinolin-5-ylbenzamide analogs with improved solubility and bioavailability. Another direction is the investigation of 2,4-dichloro-N-quinolin-5-ylbenzamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, more research is needed to determine the long-term effects of 2,4-dichloro-N-quinolin-5-ylbenzamide treatment and its potential as a cancer prevention agent.
Conclusion
In conclusion, 2,4-dichloro-N-quinolin-5-ylbenzamide is a promising small molecule inhibitor that has shown potential in cancer research. Its ability to selectively target cancer cells and induce apoptosis makes it a promising candidate for cancer therapy. However, more research is needed to determine its optimal dosage and treatment regimen, as well as its long-term effects.

Synthesis Methods

The synthesis of 2,4-dichloro-N-quinolin-5-ylbenzamide involves a series of chemical reactions that can be achieved through various methods. One of the most commonly used methods involves the reaction of 2,4-dichloroaniline with 5-chloro-8-hydroxyquinoline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). This reaction yields 2,4-dichloro-N-quinolin-5-ylbenzamide in good yields and high purity.

Scientific Research Applications

2,4-dichloro-N-quinolin-5-ylbenzamide has shown promising results in cancer research due to its ability to inhibit specific enzymes that are involved in cancer cell growth and proliferation. One of the enzymes that 2,4-dichloro-N-quinolin-5-ylbenzamide targets is poly(ADP-ribose) polymerase-1 (PARP-1), which plays a critical role in DNA repair and cell survival. Inhibition of PARP-1 can lead to the accumulation of DNA damage and ultimately, cancer cell death. 2,4-dichloro-N-quinolin-5-ylbenzamide has also been shown to inhibit other enzymes such as topoisomerase I and II, which are also involved in DNA replication and cell division.